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Compound of Interest

Compound Name: 4-Methylanisole

Cat. No.: B047524 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential

information for the safe handling and disposal of 4-Methylanisole (also known as 1-methoxy-4-

methylbenzene or p-cresyl methyl ether), a flammable liquid that is harmful if swallowed and

can cause skin and eye irritation.[1][2][3][4] Adherence to these protocols is critical for

minimizing risks and ensuring a safe laboratory environment.

Hazard Summary and Quantitative Data
4-Methylanisole presents several hazards that must be managed through proper personal

protective equipment (PPE) and handling procedures.[1][2] The following table summarizes key

quantitative safety data for 4-Methylanisole.
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Property Value Source

CAS Number 104-93-8 [1][5]

Molecular Formula C₈H₁₀O [2]

Molecular Weight 122.16 g/mol [2][5]

Appearance Colorless to light yellow liquid [6]

Boiling Point 174 °C [2][5]

Melting Point -31.99 °C [2]

Flash Point 59 °C (138.2 °F) - closed cup [2][5]

Density 0.969 g/mL at 25 °C [5]

Oral LD50 (Rat) 1920 mg/kg [3]

Vapor Pressure 7.00 hPa at 50 °C (122 °F) [2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is necessary when handling 4-Methylanisole.

The following PPE is required to minimize exposure and ensure safety.

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[7] Contact lenses should not be worn as they can absorb and concentrate

irritants.[3]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., PVC) to prevent skin contact.[3]

[8] The selection of gloves should be based on the potential hazards, duration of use, and

physical conditions of the workplace.[2]

Clothing: A laboratory coat is the minimum requirement.[2] For larger scale operations or

where there is a risk of splashing, consider additional protective clothing to prevent skin

exposure.[2][7]
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Footwear: Closed-toed shoes are mandatory.[2] For situations with a risk of spills,

chemical-resistant safety footwear is recommended.[3]

Respiratory Protection: Use 4-Methylanisole in a well-ventilated area, such as a chemical

fume hood, to keep airborne concentrations low.[2][7] If ventilation is inadequate, a NIOSH or

European Standard EN 149 approved respirator should be used.[7] For significant vapor

exposure, a Type A filter of sufficient capacity is recommended.[8]

Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and exposure.

Handling:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2]

Ventilation: Always work in a well-ventilated area, preferably a chemical fume hood.[3][7]

Ignition Sources: 4-Methylanisole is a flammable liquid.[1][2][3] Keep it away from heat,

sparks, open flames, and other ignition sources.[1][2][7] Use spark-proof tools and

explosion-proof equipment.[1][7]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[2][7]

Personal Hygiene: Avoid contact with eyes, skin, and clothing.[2][7] Do not eat, drink, or

smoke in the work area.[2] Wash hands thoroughly after handling.[2][7]

Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and

can be dangerous.[7] Do not pressurize, cut, weld, or grind empty containers.[7]

Storage:

Container: Store in a tightly closed, original container.[2][7] Check that containers are clearly

labeled and free from leaks.[3]
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Location: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[1][7] The storage area should be designated for flammable

liquids.[7]

Environment: Protect containers from physical damage.[3] Do not store in pits, basements,

or other areas where vapors may be trapped.[3][8]

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to ensure safety and

environmental protection.

Spill Response:

Immediate Actions: Remove all sources of ignition.[3][7] Evacuate personnel from the

immediate area and move upwind.[3]

Ventilation: Increase ventilation in the spill area.[3]

Containment: Prevent the spill from entering drains or waterways.[2][3]

Cleanup:

For small spills, absorb the liquid with an inert material such as dry sand, earth, or

vermiculite.[3][7]

Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled

container for chemical waste.[1][3][7]

Clean the spill area thoroughly.

Waste Disposal:

Classification: 4-Methylanisole and its containers must be disposed of as hazardous waste.

[8]

Procedure: Dispose of the waste in accordance with local, regional, and national hazardous

waste regulations.[1][2] Do not empty into drains.[1][4]
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Containers: Decontaminate empty containers before disposal.[3][8] If they cannot be cleaned

sufficiently, they should be punctured to prevent reuse and disposed of at an authorized

landfill.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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and industry.

Contact
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Phone: (601) 213-4426
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